molecular formula C18H22N2O4 B408479 3,4,5-triethoxy-N-(2-pyridinyl)benzamide

3,4,5-triethoxy-N-(2-pyridinyl)benzamide

Cat. No.: B408479
M. Wt: 330.4g/mol
InChI Key: WGZIRQBQUNWIQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4,5-Triethoxy-N-(2-pyridinyl)benzamide is a benzamide derivative characterized by three ethoxy groups at the 3-, 4-, and 5-positions of the benzene ring and a 2-pyridinyl substituent on the amide nitrogen. The ethoxy groups enhance lipophilicity and may influence metabolic stability, while the pyridinyl moiety contributes to hydrogen bonding and π-π stacking interactions in biological systems.

Properties

Molecular Formula

C18H22N2O4

Molecular Weight

330.4g/mol

IUPAC Name

3,4,5-triethoxy-N-pyridin-2-ylbenzamide

InChI

InChI=1S/C18H22N2O4/c1-4-22-14-11-13(12-15(23-5-2)17(14)24-6-3)18(21)20-16-9-7-8-10-19-16/h7-12H,4-6H2,1-3H3,(H,19,20,21)

InChI Key

WGZIRQBQUNWIQX-UHFFFAOYSA-N

SMILES

CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=N2

Canonical SMILES

CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=N2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogs

Substituent Variations on the Benzamide Core

Hydroxyl vs. Ethoxy Groups
  • 3,4,5-Trihydroxy-N-(pyridin-2-yl)benzamide (A4) : Replacing ethoxy groups with hydroxyls () increases polarity and hydrogen-bonding capacity. This alteration likely reduces membrane permeability but improves aqueous solubility. Such derivatives may exhibit distinct pharmacokinetic profiles compared to the ethoxy-substituted parent compound.
Halogenated Derivatives
  • These compounds demonstrate antimycobacterial activity, suggesting that halogenation could augment antimicrobial properties compared to non-halogenated analogs.

Modifications to the N-Substituent

Heterocyclic Extensions
  • 3,4,5-Triethoxy-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]benzamide (): The imidazole-propyl chain introduces additional hydrogen-bonding and aromatic interactions. This modification may enhance affinity for enzymes like kinases or cytochrome P450 isoforms.
  • Its logP (2.36) and polar surface area (68.6 Ų) suggest moderate bioavailability .
Aliphatic and Sulfonamide Groups
  • 3,4,5-Triethoxy-N-(tetrahydro-furan-2-ylmethyl)-benzamide (): The tetrahydrofuran group increases oxygen content, improving solubility. Such derivatives may exhibit enhanced metabolic stability due to reduced susceptibility to oxidative degradation.
  • 3,4,5-Triethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-benzamide (): The sulfamoyl-pyrimidinyl group introduces a sulfonamide moiety, known for targeting carbonic anhydrases or bacterial dihydropteroate synthase.

Pharmacological Comparisons

PDE4 Inhibitors
  • Roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide) (): A potent PDE4 inhibitor (IC₅₀ = 0.8 nM in neutrophils), roflumilast’s dichloropyridinyl and difluoromethoxy groups confer high selectivity. Compared to 3,4,5-triethoxy-N-(2-pyridinyl)benzamide, the absence of ethoxy groups in roflumilast may reduce off-target interactions with cytochrome P450 enzymes .
Antimycobacterial Agents
  • RIZ 017/018/020 (): These thiazole-pyridinyl benzamides show antimycobacterial activity, with IC₅₀ values in the micromolar range. The ethoxy groups in 3,4,5-triethoxy-N-(2-pyridinyl)benzamide may enhance membrane penetration in Gram-negative bacteria due to increased lipophilicity.

Physicochemical and Structural Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) logP Key Substituents Biological Activity Reference ID
3,4,5-Triethoxy-N-(2-pyridinyl)benzamide C₁₇H₂₀N₂O₄ 316.35 ~2.5* 3,4,5-triethoxy, 2-pyridinyl N/A (Theoretical) N/A
3,4,5-Trihydroxy-N-(pyridin-2-yl)benzamide C₁₂H₁₀N₂O₄ 246.22 ~1.2 3,4,5-trihydroxy, 2-pyridinyl N/A
RIZ 017 (3-fluoro derivative) C₁₅H₁₁FN₃OS 315.02 N/A 3-fluoro, thiazolyl, 2-pyridinyl Antimycobacterial
Y030-5440 C₁₅H₁₉N₃O₄S 337.40 2.36 3,4,5-triethoxy, 1,3,4-thiadiazol-2-yl N/A (Theoretical)
Roflumilast C₁₇H₁₄Cl₂F₂N₂O₃ 403.21 3.1 Difluoromethoxy, dichloropyridinyl PDE4 inhibition (IC₅₀ = 0.8 nM)

*Estimated using analogous compounds.

Key Findings and Implications

  • Ethoxy vs. Hydroxyl Groups : Ethoxy substituents balance lipophilicity and metabolic stability, making 3,4,5-triethoxy-N-(2-pyridinyl)benzamide more drug-like than hydroxylated analogs.
  • Halogenation Effects : Fluorine and chlorine improve potency in antimicrobial contexts but may increase toxicity risks.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.